Cas no 2195952-27-1 (5-({3-Cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}sulfonyl)-2-methoxybenzamide)

• Product Name: 5-({3-Cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}sulfonyl)-2-methoxybenzamide
• CAS No: 2195952-27-1
• MF: C₁₈H₂₂N₂O₄S
• MW: 362.443283557892
• CID: 5469606
• Update Time: 2025-06-09

5-({3-Cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}sulfonyl)-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 5-({3-cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}sulfonyl)-2-methoxybenzamide
• 5-[(3-cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl)sulfonyl]-2-methoxybenzamide
• 5-({3-Cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}sulfonyl)-2-methoxybenzamide

• Inchi： 1S/C18H22N2O4S/c1-24-17-7-6-15(10-16(17)18(19)21)25(22,23)20-13-4-5-14(20)9-12(8-13)11-2-3-11/h6-7,10,13-14H,2-5,8-9H2,1H3,(H2,19,21)
• InChI Key： DMDIMFCXACMRPI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(N)=O)C=1)OC)(N1C2C/C(=C3/CC/3)/CC1CC2)(=O)=O

Computed Properties

• Exact Mass: 362.13002836 g/mol
• Monoisotopic Mass: 362.13002836 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 98.1
• Molecular Weight: 362.4

Additional information on 5-({3-Cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}sulfonyl)-2-methoxybenzamide

Introduction to 5-({3-Cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}sulfonyl)-2-methoxybenzamide (CAS No: 2195952-27-1)

5-({3-Cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}sulfonyl)-2-methoxybenzamide, identified by its CAS number 2195952-27-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by their intricate bicyclic structures and functional groups, which contribute to their unique chemical properties and potential biological activities.

The molecular framework of this compound features a 3-cyclopropylidene substituent attached to an 8-azabicyclo[3.2.1]octan-8-yl core, which is further functionalized with a sulfonyl group and a 2-methoxybenzamide moiety. This structural complexity not only makes it a subject of interest for synthetic chemists but also suggests potential applications in drug discovery and development.

In recent years, there has been a growing interest in the development of novel scaffolds that can serve as leads for the discovery of new therapeutic agents. The bicyclic structure of 5-({3-Cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}sulfonyl)-2-methoxybenzamide offers several advantages, including enhanced metabolic stability, improved solubility, and the potential for multiple binding interactions with biological targets. These properties are particularly valuable in the design of small-molecule drugs that must navigate complex biological systems.

The sulfonyl group in this compound is a well-known pharmacophore that has been extensively studied for its ability to modulate biological pathways. Sulfonyl-containing compounds are prevalent in many FDA-approved drugs, where they often serve as key functional groups that enhance binding affinity and selectivity. The presence of this group in 5-({3-Cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}sulfonyl)-2-methoxybenzamide suggests that it may exhibit similar pharmacological properties, making it a promising candidate for further investigation.

The 2-methoxybenzamide moiety adds another layer of complexity to the molecule, providing potential sites for hydrogen bonding and other non-covalent interactions with biological targets. This functional group is commonly found in bioactive molecules and has been shown to enhance drug-like properties such as solubility and bioavailability. The combination of these features in 5-({3-Cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}sulfonyl)-2-methoxybenzamide makes it an intriguing candidate for further exploration in medicinal chemistry.

In the context of current research, there is a particular focus on developing inhibitors targeting enzymes involved in inflammatory and immunological pathways. The structural features of 5-({3-Cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}sulfonyl)-2-methoxybenzamide align well with this area of interest, as the compound's scaffold could potentially interact with key enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX). These enzymes are central to the production of pro-inflammatory mediators and are therefore prime targets for therapeutic intervention.

Evidence from recent studies indicates that molecules with similar structural motifs have demonstrated efficacy in preclinical models of inflammation and pain management. For instance, derivatives containing the bicyclic scaffold have shown promise in reducing inflammation by inhibiting the activity of COX enzymes, which are responsible for converting arachidonic acid into prostaglandins—a key step in the inflammatory cascade. The presence of the sulfonyl strong group further enhances the potential for such interactions, providing additional opportunities for modulating enzyme activity.

The synthetic route to 5-{(< strong>3-Cyclopropylidene-8-azabicyclo[3.2.< strong>]octan-8-yl})< strong>sulfonyl}]-2-methoxybenzamide involves multiple steps, including cyclization reactions and functional group transformations, which highlight the synthetic challenges associated with constructing such complex molecules. However, advances in synthetic methodology have made it increasingly feasible to access these intricate structures, opening up new avenues for drug discovery.

The use of computational chemistry techniques has also played a crucial role in understanding the potential biological activity of this compound. Molecular modeling studies can predict how 5-{(< strong>3-Cyclopropylidene-8-azabicyclo[3.2.< strong>]octan-8-yl})< strong>sulfonyl}]-2-methoxybenzamide might interact with target proteins, providing insights into its mechanism of action and helping to guide further optimization efforts.

In conclusion, 5-{(< strong>3-Cyclopropylidene-8-azabicyclo[3.2.< strong>]octan-8-yl})< strong>sulfonyl}]-2-methoxybenzamide (CAS No: 2195952271) represents an exciting opportunity for researchers in pharmaceutical chemistry and medicinal biology. Its complex structure, featuring a unique bicyclic scaffold and multiple functional groups, positions it as a promising lead compound for further investigation into potential therapeutic applications.